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An In-depth Technical Guide to DAOS (CAS No. 83777-30-4)

Introduction

N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline, sodium salt, commonly known as
DAOS, is a highly water-soluble aniline derivative. As a chromogenic substrate and a type of
Trinder's reagent, DAOS is extensively utilized in clinical diagnostics and biochemical assays.
[1][2][3][4] Its primary application lies in the quantitative colorimetric determination of hydrogen
peroxide (H202) generated from enzyme-catalyzed reactions.[5][6] The high sensitivity, stability,
and water solubility of DAOS make it a superior alternative to traditional chromogenic reagents.

[5107]

Physicochemical and Spectral Properties

The structural and molecular characteristics of DAOS contribute significantly to its utility in
aqueous biochemical systems. The presence of a sulfopropyl group enhances its water
solubility, while the dimethoxy substituents provide stability to the aromatic ring during oxidative
reactions.[5] Quantitative properties are summarized below.

General and Physicochemical Properties
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Property Value References

CAS Number 83777-30-4 [51I8]1[9][10]

Molecular Formula Ci13H20NOesSNa [51819]

Molecular Weight 341.35 - 341.4 g/mol [5197[11]
White to off-white/pale blueish

Appearance , [518]e]11]
crystalline powder

Purity (Assay) >97.0% to >99% [5I81I91[12]

Water Content <0.5%t0<1.0% [8][10]

Density 1.3+0.1 g/cm3 [13]

Solubility and Stability
Property Value References

Water Solubility

>50 mg/mL; yields a clear,

colorless solution

[5]i8]

DMSO Solubility

= 36 mg/mL (105.46 mM)

[1]3]

0-8°C, protect from light and

Storage ) [51181I9]
moisture
Up to 2-3 years under

Stability recommended storage [51[8]

conditions

E | : .

Property Value References
) 593 - 595 nm (for the quinone-
Absorption Max (Amax) o [5][14]
imine dye product)
Molar Extinction Coefficient (¢) = 30,000 M~tcm~t at 595 nm [5]
Optimal pH Range 55-9.5 [14]
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Mechanism of Action: The Trinder Reaction

DAOS functions as a hydrogen donor in the Trinder reaction, a common enzymatic method for
quantifying H20:2.[5] In this reaction, horseradish peroxidase (HRP) catalyzes the oxidative
coupling of DAOS with a coupling agent, typically 4-aminoantipyrine (4-AA), in the presence of
hydrogen peroxide. This reaction yields a highly stable, water-soluble purple or blue quinone-
imine dye.[5][15] The intensity of the resulting color is directly proportional to the concentration
of H20:2 in the sample, which can be quantified spectrophotometrically.[6]

Reactants
DAOS [ ___. Hydrogen Peroxide | ____ | 4-Aminoantipyrine
(Hydrogen Donor) (H202) (4-AA)

Horseradish
Peroxidase (HRP)

\___/
Oxidative Coupling
Products
A 4
Quinone-imine Dye Water
(Colored Product) (H=20)

Click to download full resolution via product page

Caption: Oxidative coupling mechanism of DAOS via the Trinder reaction.

Experimental Protocols and Applications

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1210468/docs?utm_src=pdf-body#daos-cas-number-83777-30-4-properties
https://www.vulcanchem.com/product/vc0007534
https://www.benchchem.com/product/b1210468/docs?utm_src=pdf-body#daos-cas-number-83777-30-4-properties
https://www.vulcanchem.com/product/vc0007534
https://www.fishersci.com/shop/products/daos-1g/501903730
https://www.vacutaineradditives.com/sale-12206822-daos-sodium-salt-83777-30-4-color-development-principle-and-its-application.html
https://www.benchchem.com/product/b1210468/docs?utm_src=pdf-body-img#daos-cas-number-83777-30-4-properties
https://www.benchchem.com/product/b1210468/docs?utm_src=pdf-body#daos-cas-number-83777-30-4-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The primary utility of DAOS is as a terminal chromogenic substrate in multi-step enzymatic
assays designed to measure specific analytes. The initial enzymatic reaction is designed to
produce a stoichiometric amount of hydrogen peroxide, which is then quantified using the
DAOS/4-AA/HRP system.

General Experimental Protocol: Analyte Quantification

o Sample Preparation: Prepare the biological sample (e.g., serum, plasma) according to the
specific assay requirements.

e Enzymatic Reaction: Incubate the sample with a specific oxidase enzyme that acts on the
target analyte (e.g., glucose oxidase for glucose, cholesterol oxidase for cholesterol). This
reaction consumes the analyte and produces Hz20:.

» Chromogenic Reaction: Introduce the chromogenic reagent, containing DAOS, 4-
aminoantipyrine (4-AA), and horseradish peroxidase (HRP), to the reaction mixture.

 Incubation: Allow the mixture to incubate, enabling the oxidative coupling reaction to proceed
and the colored dye to develop.

e Spectrophotometric Measurement: Measure the absorbance of the solution at the
wavelength of maximum absorption for the quinone-imine dye (typically 590-600 nm).[5]

» Quantification: Determine the analyte concentration by comparing the sample's absorbance
to that of a known standard.

Application Workflow Example: Glucose Assay

This workflow illustrates how DAOS is used to determine glucose concentration in a sample.
The principle is adaptable for other analytes such as triglycerides, cholesterol, and creatinine
by substituting the initial enzyme.[2][16]
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Reagents
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Caption: Experimental workflow for a DAOS-based glucose assay.

Key Applications
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Glucose Monitoring: Used in kits for determining blood glucose levels.[2][6][7]

Lipid Profiling: Incorporated into assays for total cholesterol, HDL, and triglycerides.[5][16]

Renal Function Tests: Applied in the detection of creatinine.[2]

Immunossays: Serves as a sensitive substrate in methods like ELISA and immunoblotting.
[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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